Benzoic acid, 4-methyl-, 1-methylpropyl ester

• CAS RN: 100556-51-2
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: butan-2-yl 4-methylbenzoate
• InChI: InChI=1S/C12H16O2/c1-4-10(3)14-12(13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
• InChI Key: AYASXGIVXFMQBW-UHFFFAOYSA-N
• SMILES: CCC(C)OC(=O)C1=CC=C(C=C1)C
• synonyms: Benzoic acid, 4-Methyl-, 1-Methylpropyl ester

Description

Benzoic acid, 4-methyl-, 1-methylpropyl ester, also known as isoamyl p-methyl benzoate, is a colorless liquid with a fruity odor. It is commonly used as a flavoring agent in the food industry and as a fragrance in the cosmetic industry. However, it also has potential applications in scientific research.

Mechanism Of Action

The mechanism of action of Benzoic acid, 4-methyl-, 1-methylpropyl ester p-methyl benzoate is not well understood, but it is believed to act as a volatile attractant for insects. It may also have other effects on insect behavior and physiology that are not yet fully understood.

Biochemical And Physiological Effects

Isoamyl p-methyl benzoate has not been extensively studied for its biochemical and physiological effects, but it is not believed to have significant toxicity or adverse effects on human health. It is generally regarded as safe for use in food and cosmetics.

Advantages And Limitations For Lab Experiments

One advantage of using Benzoic acid, 4-methyl-, 1-methylpropyl ester p-methyl benzoate in lab experiments is that it is a relatively simple compound that can be synthesized in large quantities. It is also relatively stable and has a long shelf life. However, its limited use in scientific research means that there may be some unknown effects or limitations that have not yet been discovered.

Future Directions

There are several potential future directions for research on Benzoic acid, 4-methyl-, 1-methylpropyl ester p-methyl benzoate. One area of interest is in developing more effective insect traps or repellents based on its attractive properties for certain species of fruit flies. Other potential applications include using it as a model compound for studying the effects of esters on other insect species or for investigating the mechanisms of insect behavior and physiology more broadly.

Synthesis Methods

Isoamyl p-methyl benzoate can be synthesized through a reaction between p-methyl benzoic acid and Benzoic acid, 4-methyl-, 1-methylpropyl ester alcohol in the presence of a catalyst such as sulfuric acid. The reaction is typically carried out under reflux conditions and the product is purified through distillation.

Scientific Research Applications

Isoamyl p-methyl benzoate has been used in scientific research as a model compound for studying the effects of esters on insects. In particular, it has been shown to have attractive properties for certain species of fruit flies, which has led to its use in developing traps for pest control.